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Compound of Interest

Compound Name: Angeloylisogomisin O

Cat. No.: B605508 Get Quote

Researchers, scientists, and drug development professionals handling Angeloylisogomisin O
must adhere to strict safety and disposal protocols due to its hazardous properties. This guide

provides essential information for the safe handling and disposal of this compound, ensuring

the safety of laboratory personnel and the protection of the environment. Angeloylisogomisin
O is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Therefore, proper disposal is not just a regulatory requirement but a critical aspect of

responsible research.

Hazard Summary and Disposal Recommendations
The following table summarizes the key hazards and recommended disposal procedures for

Angeloylisogomisin O based on available safety data sheets.
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Hazard Classification GHS Hazard Statements
Disposal Precautionary
Statements

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264: Wash skin thoroughly

after handling.

Acute aquatic toxicity

(Category 1)
H400: Very toxic to aquatic life

P270: Do not eat, drink or

smoke when using this

product.

Chronic aquatic toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects

P273: Avoid release to the

environment.

P391: Collect spillage.

P501: Dispose of contents/

container to an approved

waste disposal plant.

Experimental Protocols for Disposal
Specific, validated experimental protocols for the neutralization or deactivation of

Angeloylisogomisin O are not readily available in public literature. The primary and

recommended method of disposal is through an approved hazardous waste disposal facility.

However, in the event of a small spill, the following containment and cleanup procedure is

advised[1]:

Personal Protective Equipment (PPE): Before handling any spill, ensure appropriate PPE is

worn, including safety goggles, gloves, and a lab coat.

Containment: Prevent the spill from spreading. For liquid solutions, absorb with an inert,

finely-powdered liquid-binding material such as diatomite or universal binders[1].

Decontamination: Decontaminate surfaces and equipment that have come into contact with

Angeloylisogomisin O by scrubbing with alcohol[1].

Collection and Disposal: Carefully collect the absorbed material and any contaminated

cleaning materials into a designated, labeled hazardous waste container. This container

must be disposed of through an approved waste disposal plant[1].
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Disposal Workflow
The following diagram illustrates the recommended workflow for the proper disposal of

Angeloylisogomisin O.
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Caption: Workflow for the proper disposal of Angeloylisogomisin O.

It is imperative to avoid releasing Angeloylisogomisin O into the environment, including

drains or water courses[1]. All disposal activities must comply with local, regional, and national

regulations for hazardous waste. For further information, consult the material's safety data

sheet and your institution's environmental health and safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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